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Compound of Interest

Compound Name: Ustusolate E

Cat. No.: B3338608 Get Quote

For Immediate Reference: Ustusolate E is a fungal metabolite known for its cytotoxic

properties. Although the Safety Data Sheet (SDS) may classify the pure compound as non-

hazardous under GHS, its biological activity necessitates handling and disposal as a cytotoxic

substance. All materials contaminated with Ustusolate E must be segregated and disposed of

as cytotoxic waste.

This guide provides essential safety and logistical information for the proper disposal of

Ustusolate E, a metabolite derived from the marine fungus Aspergillus ustus 094102.

Researchers, scientists, and drug development professionals should adhere to these

procedures to ensure personal safety and environmental protection.

Key Safety and Handling Information
While the Safety Data Sheet (SDS) for Ustusolate E may indicate that it is not a hazardous

substance or mixture in its pure form, its known cytotoxic activity against A549 and HL-60 cell

lines warrants cautious handling and disposal as a hazardous compound.[1][2] Standard

laboratory procedures for handling potent compounds should be followed at all times.

Personal Protective Equipment (PPE):

Wear protective gloves, a lab coat, and eye or face protection.[3]

Use only in areas with appropriate exhaust ventilation to avoid inhalation of any dust or

aerosols.[1]
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In Case of Exposure:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and

easy to do. Continue rinsing and seek medical attention.[1]

Skin: Wash with plenty of soap and water. Remove contaminated clothing.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek medical attention.

[1]

Quantitative Data from Safety Data Sheet
Property Value Source

CAS Number 1175543-06-2 [1]

Molecular Formula C₂₁H₂₆O₆ [1]

Molecular Weight 374.43 g/mol [1]

GHS Classification
Not a hazardous substance or

mixture
[1]

Storage Store at -20°C

Solubility Soluble in DMSO

Experimental Protocol for Spill Decontamination
and Disposal
This protocol outlines the step-by-step procedure for managing spills and disposing of

Ustusolate E waste in a laboratory setting.

Materials:

Appropriate Personal Protective Equipment (PPE)

Liquid-binding material (e.g., diatomite, universal binders)[1]
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70% Ethanol or other suitable laboratory disinfectant

Sealable, puncture-proof cytotoxic waste containers, clearly labeled[2][4]

Waste disposal bags for cytotoxic materials[4]

Procedure:

Spill Containment:

In case of a spill, immediately alert others in the vicinity.

Wearing appropriate PPE, cover the spill with a liquid-binding material to absorb the

substance.[1]

Decontamination:

Carefully collect the absorbed material and any contaminated debris.

Decontaminate the surfaces and any equipment by scrubbing with 70% ethanol or another

appropriate disinfectant.[1]

Waste Collection and Segregation:

Place all contaminated materials, including the absorbent, used cleaning materials, and

any contaminated PPE, into a designated, leak-proof cytotoxic waste container.[2][4]

Any sharps contaminated with Ustusolate E must be placed in a designated sharps

container for cytotoxic waste.[2]

Final Disposal:

Dispose of the sealed cytotoxic waste container through an approved hazardous waste

disposal service.[1] High-temperature incineration is the required disposal method for

cytotoxic waste.[5]

Ustusolate E Disposal Workflow
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Caption: Logical workflow for the safe disposal of Ustusolate E.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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